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Compound of Interest

Compound Name: (+)-SHIN1

Cat. No.: B10800731

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a (+)-
SHIN1 stock solution in dimethyl sulfoxide (DMSO). (+)-SHIN1 is a potent inhibitor of serine
hydroxymethyltransferase 1 and 2 (SHMT1/2), key enzymes in one-carbon metabolism.[1][2][3]
Accurate preparation of this stock solution is critical for reliable and reproducible experimental
results in cell culture and in vitro assays.

Data Presentation

A summary of the key quantitative data for (+)-SHIN1 is presented in the table below.
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Property Value Source(s)
Synonyms (+)-RZ-2994
Molecular Formula C24H24N40O2
Molecular Weight 400.47 g/mol (also reported as
400.48 and 400.5 g/mol )
CAS Number 2443966-90-1
Appearance White to off-white solid
Purity >98%

Soluble to at least 50 mM.
Reported values include = 100
mg/mL (249.71 mM), 80
mg/mL (199.76 mM), 66.67
mg/mL (166.48 mM), and 50
mg/mL (124.85 mM).

Solubility in DMSO

Storage (Powder) -20°C for up to 3 years.

-80°C for 6 months to 2 years;

Storage (DMSO Stock)
-20°C for 1 month.

Experimental Protocol

This protocol details the steps to prepare a 10 mM stock solution of (+)-SHIN1 in DMSO. This
concentration is a common starting point for subsequent serial dilutions for various
experimental applications.

Materials:
e (+)-SHIN1 powder
e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

 Sterile, amber, or foil-wrapped microcentrifuge tubes or vials
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o Calibrated micropipettes and sterile, nuclease-free pipette tips
o Vortex mixer

o (Optional) Sonicator water bath

Procedure:

» Equilibration: Before opening, allow the vial of (+)-SHIN1 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents the condensation of atmospheric
moisture, which can impact the compound's stability and solubility.

o Weighing: In a sterile environment, such as a laminar flow hood, carefully weigh the desired
amount of (+)-SHIN1 powder. To prepare 1 mL of a 10 mM stock solution, weigh out 4.005
mg of (+)-SHIN1 (based on a molecular weight of 400.47 g/mol ).

 Dissolution:
o Add the weighed (+)-SHIN1 powder to a sterile amber or foil-wrapped vial.

o Add the calculated volume of anhydrous, sterile DMSO. For a 10 mM stock solution from
4.005 mg of (+)-SHIN1, add 1 mL of DMSO.

o Important: Use newly opened or properly stored anhydrous DMSO, as hygroscopic (water-
absorbing) DMSO can significantly decrease the solubility of the compound.

e Ensuring Complete Solubilization:

o Tightly cap the vial and vortex the solution for 1-2 minutes until the powder is completely
dissolved.

o Visually inspect the solution against a light source to ensure no solid particles are visible.

o If the compound does not fully dissolve, brief sonication in a water bath or gentle warming
(if the compound is thermostable) may be used to aid dissolution.

» Aliquoting and Storage:
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o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which
can degrade the compound.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and the date of preparation.

o For long-term storage (up to 2 years), store the aliquots at -80°C. For short-term storage
(up to 1 month), -20°C is sufficient.

Preparation of Working Solutions:

e For cell-based assays, the DMSO stock solution should be serially diluted in the appropriate
cell culture medium to the final desired concentration.

e |tis critical to maintain the final DMSO concentration in the culture medium below 0.5%, and
preferably at or below 0.1%, to avoid solvent-induced cytotoxicity.

» Always include a vehicle control in your experiments, which consists of the same final
concentration of DMSO in the culture medium without (+)-SHIN1.

Visualizations

The following diagrams illustrate the experimental workflow for preparing the (+)-SHIN1 stock
solution and the signaling pathway it targets.

Experimental Workflow for (+)-SHIN1 Stock Solution Preparation
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Caption: Workflow for preparing (+)-SHIN1 stock solution.
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Caption: (+)-SHIN1 inhibits SHMT1/2 in one-carbon metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Note and Protocol: Preparation of (+)-SHIN1
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800731#how-to-prepare-shinl-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.caymanchem.com/product/35715/shin-1
https://www.glpbio.com/shin1.html
https://www.medchemexpress.com/SHIN1.html
https://www.benchchem.com/product/b10800731#how-to-prepare-shin1-stock-solution-in-dmso
https://www.benchchem.com/product/b10800731#how-to-prepare-shin1-stock-solution-in-dmso
https://www.benchchem.com/product/b10800731#how-to-prepare-shin1-stock-solution-in-dmso
https://www.benchchem.com/product/b10800731#how-to-prepare-shin1-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10800731?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

